2-[(4-{[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound “2-[(4-{[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide” features a thiazole core substituted with a sulfanyl group, a benzodioxin carbamoyl methyl moiety, and a 4-fluorophenyl acetamide tail. Structural validation methods such as IR, NMR, and crystallography (utilizing tools like SHELX ) are critical for confirming its configuration and tautomeric stability, as demonstrated in analogous compounds .
Properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN3O4S2/c22-13-1-3-14(4-2-13)23-20(27)12-31-21-25-16(11-30-21)10-19(26)24-15-5-6-17-18(9-15)29-8-7-28-17/h1-6,9,11H,7-8,10,12H2,(H,23,27)(H,24,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZLNUPTWUCXHQO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=CSC(=N3)SCC(=O)NC4=CC=C(C=C4)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN3O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-[(4-{[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide is a novel synthetic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, exploring its mechanisms of action, therapeutic applications, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 373.43 g/mol. The structure features a benzodioxin moiety linked to a thiazole group through a sulfanyl bridge, which is significant for its biological interactions.
The biological activity of this compound can be attributed to several mechanisms:
- Enzyme Inhibition : The thiazole and benzodioxin components may interact with specific enzymes, inhibiting their activity and altering metabolic pathways.
- Receptor Modulation : The compound might bind to various receptors, influencing signaling pathways critical for cellular responses.
- Ion Channel Interaction : Potential modulation of ion channels by this compound could affect cellular excitability and neurotransmission.
Anticancer Properties
Research indicates that derivatives of thiazole and benzodioxin exhibit promising anticancer properties. A study highlighted the anticancer effects of similar compounds against various cancer cell lines, including MCF-7 (breast cancer) and HepG2 (liver cancer) cells. Notably, compounds with a fluorophenyl substituent showed enhanced cytotoxicity compared to their non-fluorinated counterparts .
| Compound | Cell Line | IC50 (μM) | Reference |
|---|---|---|---|
| Compound A | MCF-7 | 10.28 | |
| Compound B | HepG2 | 8.107 | |
| Target Compound | MCF-7 | TBD | Current Study |
Antimicrobial Activity
The compound exhibits potential antimicrobial activity against various pathogens. Studies have shown that thiazole derivatives possess inherent antibacterial properties, suggesting that the target compound may also demonstrate similar effects. The mechanism likely involves disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival .
Case Studies
- Case Study on Anticancer Activity : A recent investigation into the structure-activity relationship (SAR) of thiazole derivatives indicated that modifications at the phenyl ring significantly enhance anticancer activity. The introduction of electron-withdrawing groups like fluorine increased potency against cancer cell lines .
- Antimicrobial Testing : In vitro tests on similar compounds have demonstrated effective inhibition of Staphylococcus aureus and Escherichia coli growth, suggesting that the target compound may possess broad-spectrum antimicrobial properties .
Comparison with Similar Compounds
Table 1: Structural Features of Key Analogues
| Compound Name | Core Structure | Key Substituents | Biological Activity (if reported) | Reference |
|---|---|---|---|---|
| Target Compound | Thiazole-sulfanyl | Benzodioxin carbamoyl, 4-fluorophenyl | Not explicitly reported | - |
| 2-[(4-Chlorophenyl)sulfonylamino]-N-(3,5-dimethylphenyl)acetamide (7l) | Sulfonamide | 4-Chlorophenyl, 3,5-dimethylphenyl | Antimicrobial, low hemolytic activity | |
| 5-(4-(4-X-phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-4H-1,2,4-triazole-3-thiones [7–9] | 1,2,4-Triazole-thione | Sulfonylphenyl, difluorophenyl | Not explicitly reported | |
| 2-(4-Fluorophenyl)-N-{4-[6-(4-fluorophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl]pyridin-2-yl}acetamide | Imidazothiazole | 4-Fluorophenyl, pyridinyl | Structural data only |
Key Observations:
- Core Heterocycles: The target compound’s thiazole-sulfanyl group differs from sulfonamide (e.g., compound 7l ) or imidazothiazole (e.g., ) cores.
- Substituent Effects : The 4-fluorophenyl group in the target compound is shared with ’s imidazothiazole derivative, suggesting fluorine’s role in modulating electronic properties and binding affinity. In compound 7l , dimethylphenyl substituents improved antimicrobial activity while reducing hemolysis, highlighting the importance of hydrophobic substituents.
Table 3: Activity and Toxicity Profiles
Key Observations:
- Activity Gaps: While sulfonamide analogs like 7l show promising antimicrobial activity , the target compound’s biological data are absent.
- Toxicity Considerations : The low hemolytic activity of 7l underscores the safety profile achievable with optimized substituents (e.g., 3,5-dimethylphenyl). The 4-fluorophenyl group in the target compound may similarly reduce toxicity compared to unsubstituted phenyl rings.
Crystallographic and Stability Data
- Structural Validation : The imidazothiazole derivative in was resolved via X-ray crystallography, revealing planar heterocyclic cores and hydrogen-bonding networks. Similar analyses for the target compound would clarify conformational stability and intermolecular interactions.
- Software Utilization : Tools like SHELXL and structure validation protocols are critical for ensuring accuracy in bond lengths and angles, particularly for sulfanyl and acetamide linkages.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
